![molecular formula C10H9N3O3 B5740616 1-(1-methyl-5-nitro-1H-benzimidazol-2-yl)ethanone](/img/structure/B5740616.png)
1-(1-methyl-5-nitro-1H-benzimidazol-2-yl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(1-methyl-5-nitro-1H-benzimidazol-2-yl)ethanone, also known as MNBE, is a chemical compound that has been of great interest to the scientific community due to its potential applications in the field of medicinal chemistry.
Mechanism of Action
The mechanism of action of 1-(1-methyl-5-nitro-1H-benzimidazol-2-yl)ethanone is not yet fully understood. However, studies have shown that 1-(1-methyl-5-nitro-1H-benzimidazol-2-yl)ethanone can inhibit the activity of certain enzymes that are involved in cancer cell growth. This inhibition leads to the death of cancer cells.
Biochemical and Physiological Effects:
1-(1-methyl-5-nitro-1H-benzimidazol-2-yl)ethanone has been shown to have several biochemical and physiological effects. In addition to its anti-cancer properties, 1-(1-methyl-5-nitro-1H-benzimidazol-2-yl)ethanone has also been shown to have anti-inflammatory and antioxidant properties. These properties make 1-(1-methyl-5-nitro-1H-benzimidazol-2-yl)ethanone a potential candidate for the treatment of other diseases such as arthritis and cardiovascular disease.
Advantages and Limitations for Lab Experiments
One advantage of 1-(1-methyl-5-nitro-1H-benzimidazol-2-yl)ethanone is that it is relatively easy to synthesize and purify. This makes it a good candidate for lab experiments. However, one limitation of 1-(1-methyl-5-nitro-1H-benzimidazol-2-yl)ethanone is that its mechanism of action is not yet fully understood. This makes it difficult to design experiments that can fully explore its potential applications.
Future Directions
There are several future directions for 1-(1-methyl-5-nitro-1H-benzimidazol-2-yl)ethanone research. One direction is to further explore its potential applications in the treatment of cancer. Another direction is to investigate its potential applications in the treatment of other diseases such as arthritis and cardiovascular disease. Additionally, further studies are needed to fully understand the mechanism of action of 1-(1-methyl-5-nitro-1H-benzimidazol-2-yl)ethanone and to design experiments that can explore its potential applications.
Synthesis Methods
The synthesis method for 1-(1-methyl-5-nitro-1H-benzimidazol-2-yl)ethanone involves the condensation of 1-methyl-5-nitro-1H-benzimidazole with ethyl chloroacetate in the presence of sodium ethoxide. This reaction results in the formation of 1-(1-methyl-5-nitro-1H-benzimidazol-2-yl)ethanone, which can be purified using recrystallization techniques.
Scientific Research Applications
1-(1-methyl-5-nitro-1H-benzimidazol-2-yl)ethanone has been the subject of several scientific research studies due to its potential applications in the field of medicinal chemistry. One of the most promising applications of 1-(1-methyl-5-nitro-1H-benzimidazol-2-yl)ethanone is in the treatment of cancer. Studies have shown that 1-(1-methyl-5-nitro-1H-benzimidazol-2-yl)ethanone has anti-cancer properties and can inhibit the growth of cancer cells.
properties
IUPAC Name |
1-(1-methyl-5-nitrobenzimidazol-2-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9N3O3/c1-6(14)10-11-8-5-7(13(15)16)3-4-9(8)12(10)2/h3-5H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZADMKPJFCFNAD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=NC2=C(N1C)C=CC(=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(1-Methyl-5-nitrobenzimidazol-2-yl)ethanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.